Tert-butyl 2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidine-1-carboxylate

• IUPAC Name: tert-butyl 2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidine-1-carboxylate
• InChI: InChI=1S/C18H22FN3O3/c1-18(2,3)24-17(23)22-11-5-4-6-14(22)16-20-15(21-25-16)12-7-9-13(19)10-8-12/h7-10,14H,4-6,11H2,1-3H3
• InChI Key: ROJNVZSMYGPZBR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCCC1C2=NC(=NO2)C3=CC=C(C=C3)F
• Molecular Formula: C18H22FN3O3
• Molecular Weight: 347.4 g/mol

Description

The compound “Tert-butyl 2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidine-1-carboxylate” is a complex organic molecule. It contains several functional groups including a tert-butyl group, a fluorophenyl group, an oxadiazole ring, and a piperidine ring. These functional groups could potentially give the compound interesting chemical and physical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis would depend on the starting materials available and the desired route of synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the oxadiazole ring and the piperidine ring would likely give the molecule a rigid, cyclic structure.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the oxadiazole ring might be susceptible to reactions with nucleophiles, while the fluorophenyl group might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the fluorophenyl group might make the compound more lipophilic, affecting its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended to be a drug, for example, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if the compound is highly reactive, it might pose a risk of causing chemical burns or fires.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. If the compound shows promise as a drug, for example, future research might focus on optimizing its synthesis, studying its mechanism of action, and testing its efficacy in clinical trials.